Cas no 326-45-4 (6-(trifluoromethyl)sulfanyl-1,3-benzothiazol-2-amine)

6-(trifluoromethyl)sulfanyl-1,3-benzothiazol-2-amine is a versatile heterocyclic compound characterized by its trifluoromethyl sulfanyl substituent. It offers enhanced stability, solubility, and reactivity in various chemical reactions, making it suitable for applications in pharmaceuticals, agrochemicals, and materials science. The compound's unique structure facilitates efficient synthesis and provides a platform for further functionalization, broadening its potential utility in diverse chemical processes.

6-(trifluoromethyl)sulfanyl-1,3-benzothiazol-2-amine structure

326-45-4 structure

Product Name:6-(trifluoromethyl)sulfanyl-1,3-benzothiazol-2-amine

CAS No:326-45-4

MF:C₈H₅F₃N₂S₂

MW:250.263909101486

MDL:MFCD00665748

CID:36852

PubChem ID:2735964

Update Time:2025-11-01

6-(trifluoromethyl)sulfanyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 6-((Trifluoromethyl)thio)benzo[d]thiazol-2-amine
- 2-Amino-6-(trifluoro-methylsufanyl)benzothiazole
- 2-Amino-6-(trifluoromethylthio)benzothiazole
- 2-amino-6-(trifluoromethylsufanyl)benzoth
- 2-amino-6-(trifluoromethylthio)-1,3-benzothiazole
- 2-amino-6-trifluoromethylsufanylbenzothiazole
- 6-Trifluormethylmercapto-benzothiazol-2-ylamin
- 6-trifluoromethylsulfanyl-benzothiazol-2-ylamine
- 6-Trifluoromethylthio-2-benzothiazolamine
- AC1MC4IG
- CHEMBL95463
- PubChem9963
- Trifluormethyl-< 2-amino-benzthiazol-(6)-yl> -sulfid
- 6-(trifluoromethyl)sulfanyl-1,3-benzothiazol-2-amine
- C8H5F3N2S2
- PS-7475
- 2-amino-6-(trifluoromethylsulfanyl)benzothiazole
- 326-45-4
- SCHEMBL2245983
- AKOS015854751
- 2-amino-6-trifluoromethylthio-benzothiazole
- BDBM168436
- EUH
- 2-amino-6-(trifluoro-methylsulfanyl)benzothiazole
- US9675591, SKA-19
- F3135-0002
- 6-[(trifluoromethyl)sulfanyl]-1,3-benzothiazol-2-amine
- 6-trifluoromethylthio-1,3-benzothiazol-2-amine
- CS-0135786
- F72591
- A821351
- MFCD00665748
- 6-trifluoromethylthio-1,3-benzothiazole-2-amine
- 6-(trifluoromethylthio)benzo[d]thiazol-2-amine
- DTXSID30371053
- 6-(trifluoromethylsulfanyl)-1,3-benzothiazol-2-amine
- FT-0676115
- 2-amino-6-(trifluoromethylsufanyl)benzothiazole
- MDL： MFCD00665748
- Inchi： 1S/C8H5F3N2S2/c9-8(10,11)15-4-1-2-5-6(3-4)14-7(12)13-5/h1-3H,(H2,12,13)
- InChI Key： PBRVVEXJMLEKMJ-UHFFFAOYSA-N
- SMILES： S1C(N)=NC2C=CC(=CC1=2)SC(F)(F)F

Computed Properties

Exact Mass: 249.98475
Monoisotopic Mass: 249.985
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 92.4A^2
XLogP3: 3.8

Experimental Properties

Density: 1.59
Boiling Point: 287.3 ℃ at 760 mmHg
Flash Point: 127.6 ℃
Refractive Index: 1.645
PSA: 38.91

6-(trifluoromethyl)sulfanyl-1,3-benzothiazol-2-amine Pricemore >>

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TRC	B732793-10mg	2-Amino-6-(trifluoromethylthio)benzothiazole	326-45-4		10mg	$ 50.00	2022-06-06
TRC	B732793-50mg	2-Amino-6-(trifluoromethylthio)benzothiazole	326-45-4		50mg	$ 115.00	2022-06-06
TRC	B732793-100mg	2-Amino-6-(trifluoromethylthio)benzothiazole	326-45-4		100mg	$ 160.00	2022-06-06
Alichem	A059005160-1g	6-((Trifluoromethyl)thio)benzo[d]thiazol-2-amine	326-45-4	95%	1g	$492.96	2023-09-02
Alichem	A059005160-5g	6-((Trifluoromethyl)thio)benzo[d]thiazol-2-amine	326-45-4	95%	5g	$1168.83	2023-09-02
Fluorochem	005533-100mg	2-Amino-6-(trifluoromethylthio)benzothiazole	326-45-4	95%	100mg	￡27.00	2022-02-28
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Apollo Scientific	PC3767-100mg	2-Amino-6-(trifluoromethylthio)-1,3-benzothiazole	326-45-4		100mg	£18.00	2025-02-21
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